(-)-Biotin Sulfoxide
(-)-Biotin Sulfoxide
Biotin sulfoxide is a sulfoxide that is the S-oxide of biotin. It has a role as a metabolite. It is a member of biotins and a sulfoxide. It is a conjugate acid of a biotinate sulfoxide(1-).
Brand Name:
Vulcanchem
CAS No.:
3376-83-8
VCID:
VC0043291
InChI:
InChI=1S/C10H16N2O4S/c13-8(14)4-2-1-3-7-9-6(5-17(7)16)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-,17?/m0/s1
SMILES:
C1C2C(C(S1=O)CCCCC(=O)O)NC(=O)N2
Molecular Formula:
C₁₀H₁₆N₂O₄S
Molecular Weight:
260.31 g/mol
(-)-Biotin Sulfoxide
CAS No.: 3376-83-8
Reference Standards
VCID: VC0043291
Molecular Formula: C₁₀H₁₆N₂O₄S
Molecular Weight: 260.31 g/mol
| CAS No. | 3376-83-8 |
|---|---|
| Product Name | (-)-Biotin Sulfoxide |
| Molecular Formula | C₁₀H₁₆N₂O₄S |
| Molecular Weight | 260.31 g/mol |
| IUPAC Name | 5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid |
| Standard InChI | InChI=1S/C10H16N2O4S/c13-8(14)4-2-1-3-7-9-6(5-17(7)16)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-,17?/m0/s1 |
| Standard InChIKey | KCSKCIQYNAOBNQ-YBSFLMRUSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1=O)CCCCC(=O)O)NC(=O)N2 |
| SMILES | C1C2C(C(S1=O)CCCCC(=O)O)NC(=O)N2 |
| Canonical SMILES | C1C2C(C(S1=O)CCCCC(=O)O)NC(=O)N2 |
| Description | Biotin sulfoxide is a sulfoxide that is the S-oxide of biotin. It has a role as a metabolite. It is a member of biotins and a sulfoxide. It is a conjugate acid of a biotinate sulfoxide(1-). |
| Synonyms | (3aS,4S,5R,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid 5-Oxide; [3aS-(3aα,4β,5β,6aα)]-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid 5-Oxide; Biotin 5-Oxide; (-)-Biotin 5-Oxide; Biotin, L-S-oxide; Biotin l-sulfoxide; B |
| PubChem Compound | 83833 |
| Last Modified | Nov 11 2021 |
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